Cas no 915870-22-3 (1-(2,4-dimethylphenyl)-4-(3-fluorobenzoyl)piperazine)

• Product Name: 1-(2,4-dimethylphenyl)-4-(3-fluorobenzoyl)piperazine
• CAS No: 915870-22-3
• MF: C₁₉H₂₁FN₂O
• MW: 312.381248235703
• CID: 5440985
• Update Time: 2025-10-24

1-(2,4-dimethylphenyl)-4-(3-fluorobenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-4-(3-fluorobenzoyl)piperazine

• Inchi： 1S/C19H21FN2O/c1-14-6-7-18(15(2)12-14)21-8-10-22(11-9-21)19(23)16-4-3-5-17(20)13-16/h3-7,12-13H,8-11H2,1-2H3
• InChI Key： QSYYCOUZUCXKQW-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=C(C)C=C2C)CC1)(C1=CC=CC(F)=C1)=O

Additional information on 1-(2,4-dimethylphenyl)-4-(3-fluorobenzoyl)piperazine

1-(2,4-Dimethylphenyl)-4-(3-Fluorobenzoyl)Piperazine: A Comprehensive Overview

1-(2,4-Dimethylphenyl)-4-(3-Fluorobenzoyl)Piperazine, also known by its CAS number 915870-22-3, is a complex organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which serves as a versatile scaffold for various chemical modifications. The molecule's structure incorporates a 2,4-dimethylphenyl group and a 3-fluorobenzoyl substituent, making it a unique entity with potential applications in drug design and beyond.

The synthesis of 1-(2,4-Dimethylphenyl)-4-(3-Fluorobenzoyl)Piperazine involves a series of carefully designed chemical reactions. Starting from the piperazine core, the substitution reactions are typically carried out under controlled conditions to ensure high yield and purity. The introduction of the 2,4-dimethylphenyl group and the 3-fluorobenzoyl moiety requires precise control over reaction conditions, including temperature, solvent selection, and catalysts. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Piperazine derivatives are well-known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the 3-fluorobenzoyl group introduces electronic and steric effects that can influence the compound's bioactivity. Recent studies have explored its interactions with G-protein coupled receptors (GPCRs), which are critical targets in the development of treatments for cardiovascular diseases, neurodegenerative disorders, and cancer.

In addition to its pharmacological applications, 1-(2,4-Dimethylphenyl)-4-(3-Fluorobenzoyl)Piperazine has shown potential in materials science. Its rigid structure and functional groups make it a candidate for use in polymer chemistry and as a building block for advanced materials such as coordination polymers or metal-organic frameworks (MOFs). Researchers have recently investigated its ability to form stable MOFs with transition metals like zinc and copper, which exhibit promising properties for gas storage and catalysis.

The compound's stability under various conditions is another area of interest. Studies have demonstrated that it exhibits good thermal stability up to 200°C and is resistant to hydrolysis under physiological conditions. These properties make it suitable for use in both laboratory settings and industrial applications where durability is essential.

From an environmental perspective, the ecological impact of CAS No: 915870-22-3 has been evaluated in recent toxicity studies. Results indicate that it has low acute toxicity to aquatic organisms when exposed at concentrations below 10 mg/L. However, further research is needed to assess its long-term effects on ecosystems and biodegradation pathways.

In conclusion, 1-(2,4-Dimethylphenyl)-4-(3-Fluorobenzoyl)Piperazine represents a multifaceted compound with diverse applications across multiple disciplines. Its unique structure provides a foundation for innovative research directions in drug discovery and materials science while maintaining favorable stability and safety profiles. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in both academic research and industrial development.